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Compound of Interest

Compound Name:
(3a,5b,21R)-20-Acetate Pregnane-

3,20-diol-d5

Cat. No.: B12427137

Get Quote

Focus: (3 ,5 )-20-Acetate Pregnane-3,20-diol-d5[1]
Part 1: Strategic Sourcing & Molecule Identification[1]
In the context of drug development and steroid profiling, this molecule serves as a critical

Internal Standard (IS) for the quantification of progesterone metabolites.[1] The "20-acetate"

form is a specific derivative, often used to improve stability or chromatographic retention during

LC-MS/MS or GC-MS analysis.[1]

1.1 Supply Chain Landscape
While the parent compound (Pregnanediol-d5) is a catalog item, the specific 20-acetate

derivative is rarely sold as an off-the-shelf standard due to the ease of laboratory derivatization.

[1]

Primary Sourcing Strategy (Parent Compound): You must procure the high-purity parent diol

and, if the acetate is strictly required as the reference material (rather than generated in-situ),

perform a controlled acetylation.[1]
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Supplier Catalog Name Purity / Specs Role

MedChemExpress

(MCE)

5

-Pregnane-3

,20

-diol-d5

98% (Isotopic

99%)

Primary Starting

Material

Toronto Research

Chemicals

5

-Pregnane-3

,20

-diol-d5

98% Alternative Source

C/D/N Isotopes Pregnanediol-d5 98 atom % D Isotope Specialist

Custom Synthesis (If Acetate Isolation is Mandatory): If your protocol requires the isolated, pre-

synthesized acetate (e.g., for GMP release testing), you must contract a custom synthesis

CRO.[1]

Target: (3

,5

,20R)-20-Acetoxy-pregnan-3-ol-d5.

Recommended CROs: Selvita, Sygnature Discovery, or Curia (formerly AMRI).[1]

1.2 Technical Specifications (Parent vs. Derivative)
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Feature Parent: Pregnanediol-d5
Target: 20-Acetate
Derivative

Formula

MW ~325.54 g/mol ~367.58 g/mol

Key Characteristic
Diol (Polar, elutes early in RP-

LC)

Mono-ester (Less polar, better

retention)

Mass Shift +5 Da (vs. unlabeled) +5 Da (Retained on backbone)

Part 2: Scientific Integrity & Experimental Logic (E-E-A-
T)
The use of a deuterated acetate derivative implies a workflow designed to overcome ionization

suppression or chromatographic resolution issues common with neutral steroids.[1]

2.1 The "Self-Validating" Protocol: In-Situ Derivatization
Instead of purchasing the unstable acetate, the industry "Gold Standard" is to spike the stable

Pregnanediol-d5 (diol) into the sample and derivatize it alongside the analyte.[1] This ensures

the IS experiences the exact same reaction efficiency as the analyte, cancelling out variability.

[1]

Mechanism of Action:

Hydrolysis: Urinary Pregnanediol is conjugated (Glucuronide).[1] It must be hydrolyzed

(Enzymatic/Acid).[1]

Extraction: LLE (Liquid-Liquid Extraction) isolates the free steroid.[1]

Derivatization: Acetylation of the C20/C3 hydroxyls increases hydrophobicity, enhancing

ESI+ ionization efficiency in LC-MS/MS.[1]

2.2 Validated Workflow Protocol
Standard Operating Procedure (SOP) Framework

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Pregnanediol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

IS Stock: 5

-Pregnane-3

,20

-diol-d5 (1 mg/mL in MeOH).[1]

Derivatization Agent: Acetic Anhydride (

) / Pyridine (1:1 v/v).[1]

Step-by-Step Methodology:

Spiking: Add 10

L of IS Stock to 200

L of biological matrix (Serum/Urine).[1]

Hydrolysis (Urine only): Add

-glucuronidase (Helix pomatia), incubate at 37°C for 2 hours.

Extraction: Add 1 mL MTBE (Methyl tert-butyl ether). Vortex 5 min. Centrifuge. Collect

supernatant.

Dry Down: Evaporate solvent under

stream at 40°C.

Derivatization (The Critical Step):

Reconstitute residue in 50

L Pyridine + 50

L Acetic Anhydride.
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Incubate at 60°C for 30 minutes. Note: This converts the diol to the 3,20-diacetate or 20-

acetate depending on conditions, but typically drives to completion (diacetate).[1]

Quench: Add 100

L water to hydrolyze excess anhydride.

Analysis: Inject onto LC-MS/MS.

Part 3: Visualization & Data Analysis[1]
3.1 Pathway Visualization
The following diagram illustrates the metabolic origin of the analyte and the analytical

intervention (Derivatization) required for precise measurement.
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Figure 1: Metabolic pathway of Progesterone leading to Pregnanediol, integrated with the

analytical workflow utilizing the d5-Internal Standard and acetylation step.

3.2 Mass Spectrometry Transitions (MRM)
When analyzing the acetate derivative, the transitions differ from the free diol.[1]
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Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Note

Pregnanediol-d5

(Diacetate)
414.3 354.3 20

Loss of Acetate

(-60)

Pregnanediol

(Analyte)
409.3 349.3 20

Quantifier

Transition

Pregnanediol

(Free Diol)
321.2 285.2 15

Low Sensitivity

(Avoid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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